Cas no 20265-37-6 (3-Methoxy-2-nitropyridine)

• Product Name: 3-Methoxy-2-nitropyridine
• CAS No: 20265-37-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD00222276
• CID: 51499
• PubChem ID: 556063
• Update Time: 2025-04-18

3-Methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitropyridine
• 2-Nitro-3-methoxypyridine
• 3-methoxyl-2-nitropyridine
• 2-Nitro-2-methoxypyridine
• 3-(methyloxy)-2-nitropyridine
• 3-Methoxy-2-nitro-pyridin
• 3-methoxy-2-nitro-pyridine
• 3-methoxy-2-nitropyridin
• LSXHCFSGOBFNDX-UHFFFAOYSA-N
• PYRIDINE, 3-METHOXY-2-NITRO-
• PubChem3990
• 3-methoxy-2-nitro pyridine
• KSC494O8L
• 3-Methoxy-2-nitropyridine #
• Jsp004140
• EBD12346
• AC-8283
• CS-W016273
• FT-0615971
• 2-Nitro-3-Methoxy Pyridine
• O11028
• A4410
• Q-102656
• 3-Methoxy-2-nitropyridine, 98%
• DTXSID70339415
• AB04964
• EN300-204103
• AM20070082
• SY014533
• PS-6150
• 20265-37-6
• M1359
• AKOS005254580
• SCHEMBL8437
• MFCD00222276
• BBL009976
• DB-003931
• STK801374

• MDL： MFCD00222276
• Inchi： 1S/C6H6N2O3/c1-11-5-3-2-4-7-6(5)8(9)10/h2-4H,1H3
• InChI Key： LSXHCFSGOBFNDX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u9ec4\u8272\u7ed3\u6676\u6027\u7c89\u672a","dst":"Yellow crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.3
• Melting Point: 72.0 to 76.0 deg-C
• Boiling Point: 311.8℃ at 760 mmHg
• Flash Point: 142.4℃
• Refractive Index: 1.546
• PSA: 67.94000
• LogP: 1.52160

3-Methoxy-2-nitropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38